Cas no 192944-86-8 (ethyl 1-(2-cyanoethyl)-1H-indazole-5-carboxylate)

• Product Name: ethyl 1-(2-cyanoethyl)-1H-indazole-5-carboxylate
• CAS No: 192944-86-8
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 1108434
• PubChem ID: 10800265
• Update Time: 2025-04-20

ethyl 1-(2-cyanoethyl)-1H-indazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(2-cyanoethyl)-1H-indazole-5-carboxylate
• DA-08707
• 192944-86-8
• SCHEMBL8687401

• Inchi： 1S/C13H13N3O2/c1-2-18-13(17)10-4-5-12-11(8-10)9-15-16(12)7-3-6-14/h4-5,8-9H,2-3,7H2,1H3
• InChI Key： STLCCOUHPUXGDU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2=C(C=NN2CCC#N)C=1)=O

Computed Properties

• Exact Mass: 243.100776666g/mol
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.9Ų